1-(3-bromophenyl)-5-{[5-(4-methyl-1-piperazinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
1-(3-bromophenyl)-5-{[5-(4-methyl-1-piperazinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0745575
InChI:
InChI=1S/C20H19BrN4O3S/c1-23-7-9-24(10-8-23)17-6-5-15(28-17)12-16-18(26)22-20(29)25(19(16)27)14-4-2-3-13(21)11-14/h2-6,11-12H,7-10H2,1H3,(H,22,26,29)/b16-12+
SMILES:
CN1CCN(CC1)C2=CC=C(O2)C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)Br
Molecular Formula:
C20H19BrN4O3S
Molecular Weight:
475.4 g/mol
1-(3-bromophenyl)-5-{[5-(4-methyl-1-piperazinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
CAS No.:
Cat. No.: VC0745575
Molecular Formula: C20H19BrN4O3S
Molecular Weight: 475.4 g/mol
* For research use only. Not for human or veterinary use.
![1-(3-bromophenyl)-5-{[5-(4-methyl-1-piperazinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H19BrN4O3S |
|---|---|
| Molecular Weight | 475.4 g/mol |
| IUPAC Name | (5E)-1-(3-bromophenyl)-5-[[5-(4-methylpiperazin-1-yl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C20H19BrN4O3S/c1-23-7-9-24(10-8-23)17-6-5-15(28-17)12-16-18(26)22-20(29)25(19(16)27)14-4-2-3-13(21)11-14/h2-6,11-12H,7-10H2,1H3,(H,22,26,29)/b16-12+ |
| Standard InChI Key | RGVFYEVIFFEMKB-FOWTUZBSSA-N |
| Isomeric SMILES | CN1CCN(CC1)C2=CC=C(O2)/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)Br |
| SMILES | CN1CCN(CC1)C2=CC=C(O2)C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)Br |
| Canonical SMILES | CN1CCN(CC1)C2=CC=C(O2)C=C3C(=O)NC(=S)N(C3=O)C4=CC(=CC=C4)Br |
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